7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• CAS No.: 852169-45-0
• Molecular Formula: C24H22N4O5S
• Molecular Weight: 478.52
• IUPAC Name: 7-(4-methoxyphenyl)-5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H22N4O5S/c1-27-21-19(23(30)28(2)24(27)31)22(26-20(25-21)15-7-11-17(33-4)12-8-15)34-13-18(29)14-5-9-16(32-3)10-6-14/h5-12H,13H2,1-4H3
• InChI Key: VXVOFPFUUXAVRJ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)C4=CC=C(C=C4)OC)C(=O)N(C1=O)C
• solubility: not available

Description

The compound 7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione features a fused pyrimido[4,5-d]pyrimidine core with dual 4-methoxyphenyl substituents and a thioether linkage. This structure combines aromatic methoxy groups, a sulfur-containing side chain, and a bicyclic pyrimidine scaffold, which are common motifs in bioactive molecules . The presence of methoxy groups may enhance lipophilicity and membrane permeability, while the thioether moiety could influence redox activity or metal-binding properties .

Biological Activity

7-(4-Methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a complex organic compound with significant potential in medicinal chemistry. This article aims to explore its biological activity, including mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure

The compound features a unique molecular structure characterized by multiple functional groups that contribute to its biological activity:

• Molecular Formula : C₁₈H₁₈N₄O₄S
• Molecular Weight : 378.42 g/mol

Biological Activity Overview

Research indicates that the compound exhibits a range of biological activities, particularly in the fields of anticancer and antimicrobial applications. Its structural components suggest interactions with various biological targets.

Anticancer Activity

Several studies have highlighted the anticancer properties of compounds within the pyrimidine class. The presence of the methoxyphenyl and thioether groups may enhance the compound's ability to inhibit cancer cell proliferation.

• Mechanism of Action : The compound is believed to induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and death. It may also interfere with DNA synthesis and repair mechanisms.

Antimicrobial Properties

The structural diversity of the compound suggests potential antimicrobial effects. Similar compounds have shown efficacy against various bacterial strains and fungi.

• Research Findings : In vitro studies demonstrate that derivatives of pyrimidine compounds can exhibit significant antibacterial activity against Gram-positive and Gram-negative bacteria.

Case Studies

• Study on Anticancer Efficacy :
  • A study published in Journal of Medicinal Chemistry evaluated a series of pyrimidine derivatives for their anticancer activity. The results indicated that modifications similar to those in our compound led to enhanced potency against breast and lung cancer cell lines .
• Antimicrobial Testing :
  • An investigation into the antimicrobial properties of pyrimidine derivatives reported promising results against Staphylococcus aureus and Escherichia coli. The tested compounds demonstrated minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Data Tables

Property	Value
Molecular Formula	C₁₈H₁₈N₄O₄S
Molecular Weight	378.42 g/mol
Anticancer Activity	Induces apoptosis
Antimicrobial Activity	Effective against bacteria

Study Reference	Findings
Journal of Medicinal Chemistry	Enhanced anticancer potency
Antimicrobial Research	Significant antibacterial effects

Comparison with Similar Compounds

Research Findings

Synthetic Feasibility : Analogous routes () suggest the compound is synthesizable, though yields may vary (41–93% for similar derivatives) .

Bioactivity Prediction : Computational similarity to antibacterial and antineoplastic agents supports further in vitro testing, particularly against Gram-positive bacteria and cancer cell lines .

Q & A

Q. What are the recommended synthetic pathways for this compound?

The synthesis typically involves multi-step protocols, including:

• Condensation reactions to form the pyrimidine core.
• Thioether linkage formation via nucleophilic substitution between a thiol-containing intermediate and a 2-(4-methoxyphenyl)-2-oxoethyl group.
• Methylation at the 1- and 3-positions using dimethyl sulfate or iodomethane under basic conditions. Reaction progress should be monitored using thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) .

Q. How is the molecular structure of this compound characterized?

• X-ray crystallography is the gold standard for unambiguous structural determination. Data refinement can be performed using SHELX software to resolve bond lengths, angles, and stereochemistry .
• Spectroscopic techniques :

• ¹H/¹³C NMR to confirm substituent positions and integration ratios.
• IR spectroscopy to identify functional groups (e.g., C=O, S-C, and methoxy stretches) .

Q. What analytical techniques are used to confirm purity and identity?

• HPLC with UV detection (λ = 254 nm) to assess purity (>95% recommended for biological assays).
• Elemental analysis to validate empirical formula consistency.
• Mass spectrometry (MS) for molecular ion confirmation .

Advanced Research Questions

Q. How can reaction yields be optimized during synthesis?

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reactivity for thioether formation.
• Temperature control : Gradual heating (60–80°C) minimizes side reactions.
• Catalyst use : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve interfacial reactivity in heterogeneous systems .

Q. What computational methods predict the compound’s interaction with biological targets?

• Molecular docking (AutoDock Vina, Schrödinger Suite) to model binding affinities with enzymes like kinases or DNA topoisomerases.
• Molecular dynamics (MD) simulations (GROMACS) to assess stability of ligand-receptor complexes over time.
• Validate predictions with in vitro assays (e.g., enzyme inhibition, cytotoxicity) .

Q. How can researchers resolve contradictions in biological activity data across studies?

• Replicate assays under standardized conditions (e.g., cell line authenticity, serum-free media).
• Purity verification : Impurities >5% can skew results; repurify via column chromatography.
• Structure-activity relationship (SAR) analysis : Compare data with structurally analogous compounds (e.g., ’s quinoline-pyrimidine hybrids) to identify critical substituents .

Q. What is the role of the thioether group in modulating biological activity?

• The sulfur atom enhances lipophilicity , improving membrane permeability.
• Hydrogen bonding : Thioether groups can stabilize interactions with cysteine residues in target proteins.
• SAR studies : Replace the thioether with ether or methylene groups to evaluate its necessity .

Q. How can corrosion inhibition properties be evaluated for industrial applications?

• Electrochemical tests : Use potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) in 1 M HCl to measure inhibition efficiency (%IE).
• Weight loss experiments : Immerse mild steel samples in corrosive media with/without the compound (400 ppm) for 24–72 hours .

Q. What strategies are recommended for studying degradation under stress conditions?

• Forced degradation studies : Expose the compound to heat (80°C), UV light, and acidic/alkaline conditions.
• HPLC-MS to identify degradation products (e.g., cleavage of the thioether bond or demethylation).
• Compare stability profiles with related pyrimidine derivatives (e.g., ’s PPD series) .

Q. How can pharmacokinetic properties (e.g., bioavailability) be modeled?

• In vitro assays :
• Caco-2 cell monolayers for intestinal permeability.
• Microsomal stability tests (liver microsomes) to estimate metabolic half-life.
• Computational tools : SwissADME or pkCSM to predict LogP, bioavailability, and cytochrome P450 interactions .